Cas no 847729-69-5 (Benzoic acid, 3-bromo-4-(3-fluorophenoxy)-)

• Product Name: Benzoic acid, 3-bromo-4-(3-fluorophenoxy)-
• CAS No: 847729-69-5
• MF: C₁₃H₈BrFO₃
• MW: 311.103226661682
• MDL: MFCD25271242
• CID: 4219320
• PubChem ID: 69417763
• Update Time: 2025-05-19

Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-(3-fluorophenoxy)-
• 3-Bromo-4-(3-fluorophenoxy)benzoic acid
• AKOS021119357
• 847729-69-5
• A1-07382
• SCHEMBL5364093
• PQNZPJHYMPMCPC-UHFFFAOYSA-N

• MDL： MFCD25271242
• Inchi： 1S/C13H8BrFO3/c14-11-6-8(13(16)17)4-5-12(11)18-10-3-1-2-9(15)7-10/h1-7H,(H,16,17)
• InChI Key： PQNZPJHYMPMCPC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=CC(F)=C2)C(Br)=C1

Computed Properties

• Exact Mass: 309.96408Da
• Monoisotopic Mass: 309.96408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoic acid, 3-bromo-4-(3-fluorophenoxy)-

Comprehensive Overview of Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- (CAS No. 847729-69-5)

Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- (CAS No. 847729-69-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromine and fluorophenoxy substitutions, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The molecular structure of Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- combines a benzoic acid backbone with a 3-fluorophenoxy group and a bromine atom at the 3-position. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The presence of fluorine and bromine atoms enhances the compound's stability and lipophilicity, making it a promising candidate for further derivatization.

In recent years, the demand for fluorinated and brominated compounds has surged, driven by their applications in drug discovery and material science. Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- aligns with this trend, as its structural features are often sought after in the development of small-molecule inhibitors and agrochemicals. Its potential to act as a building block for more complex molecules has made it a subject of interest in academic and industrial laboratories.

One of the key advantages of Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- is its versatility in synthetic transformations. The bromine atom can undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. Meanwhile, the fluorophenoxy moiety can influence the compound's binding affinity to biological targets, a feature highly valued in medicinal chemistry.

From an environmental and sustainability perspective, the synthesis and use of Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- must adhere to green chemistry principles. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste and energy consumption. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous byproducts in industrial processes.

The compound's potential applications extend to the field of material science, where its aromatic and halogenated structure could contribute to the development of advanced polymers or electronic materials. Its ability to modify surface properties or act as a ligand in coordination chemistry further broadens its utility.

In summary, Benzoic acid, 3-bromo-4-(3-fluorophenoxy)- (CAS No. 847729-69-5) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural attributes, combined with the growing demand for halogenated and fluorinated intermediates, position it as a valuable asset in modern chemical research. As innovation continues to drive the exploration of new synthetic pathways and applications, this compound is likely to remain a focal point for future discoveries.